Cas no 944697-88-5 (furan-2-yl-(4-methylsulfanylphenyl)methanol)

• Product Name: furan-2-yl-(4-methylsulfanylphenyl)methanol
• CAS No: 944697-88-5
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• MDL: MFCD07775291
• CID: 5225576
• Update Time: 2026-03-07

furan-2-yl-(4-methylsulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(4-methylsulfanylphenyl)methanol

• MDL： MFCD07775291
• Inchi： 1S/C12H12O2S/c1-15-10-6-4-9(5-7-10)12(13)11-3-2-8-14-11/h2-8,12-13H,1H3
• InChI Key： CTQLYYYBVSXLSD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1=CC=C(SC)C=C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on furan-2-yl-(4-methylsulfanylphenyl)methanol

Compound Introduction: Furan-2-yl-(4-methylsulfanylphenyl)methanol (CAS No. 944697-88-5) and Its Emerging Applications in Chemical Biology

Furan-2-yl-(4-methylsulfanylphenyl)methanol, identified by the CAS number 944697-88-5, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its distinctive pharmacophoric features. The compound belongs to a class of molecules characterized by the fusion of a furan ring with a phenyl group substituted with a methylsulfanyl moiety, which endows it with potential bioactivity and chemical versatility. This introduction explores the compound's chemical properties, synthetic pathways, and its emerging role in contemporary research, particularly in drug discovery and molecular recognition.

The molecular structure of Furan-2-yl-(4-methylsulfanylphenyl)methanol consists of a furan ring connected to a benzene ring via an alcohol bridge. The presence of the furan ring introduces oxygen into the aromatic system, which can influence electronic properties and hydrogen bonding capabilities. The 4-methylsulfanyl substituent on the phenyl ring adds another layer of complexity, potentially enhancing solubility and interactions with biological targets. These structural features make the compound an attractive scaffold for designing novel bioactive molecules.

From a synthetic perspective, Furan-2-yl-(4-methylsulfanylphenyl)methanol can be accessed through multi-step organic transformations. One common approach involves the condensation of 2-furoaldehyde with 4-methylthiophenol under basic conditions, followed by reduction to yield the desired alcohol. Advances in catalytic methods have further refined these synthetic routes, enabling higher yields and cleaner reaction profiles. Such synthetic accessibility is crucial for large-scale production and structural modifications required in drug development.

In recent years, Furan-2-yl-(4-methylsulfanylphenyl)methanol has been explored as a key intermediate in the synthesis of biologically active compounds. Its unique structural motif has been leveraged to develop molecules with potential applications in therapeutic areas such as oncology, inflammation, and neurology. For instance, derivatives of this compound have shown promise as inhibitors of specific enzyme targets implicated in disease pathogenesis. The oxygen-rich furan ring can engage in hydrogen bonding with biological receptors, while the methylsulfanyl group may modulate binding affinity through hydrophobic interactions.

Recent studies have highlighted the compound's role in modulating protein-protein interactions (PPIs), which are critical for many cellular processes. By serving as a scaffold for peptidomimetics or small-molecule inhibitors, Furan-2-yl-(4-methylsulfanylphenyl)methanol derivatives have demonstrated the ability to disrupt aberrant signaling pathways involved in cancer progression. Additionally, its potential to act as a ligand for metal ions has opened avenues for designing chelating agents used in diagnostic imaging or therapeutic applications.

The compound's chemical properties also make it valuable in materials science applications. For example, its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers with tailored magnetic or luminescent properties. Furthermore, its aromatic system allows for further functionalization via cross-coupling reactions, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

From an industrial standpoint, Furan-2-yl-(4-methylsulfanylphenyl)methanol represents a promising candidate for further commercialization due to its versatility and potential therapeutic applications. Pharmaceutical companies are increasingly interested in exploring such heterocyclic compounds for their ability to provide novel pharmacological profiles. Collaborative efforts between academia and industry are likely to accelerate the discovery and optimization of derivatives based on this scaffold.

The future direction of research on Furan-2-yl-(4-methylsulfanylphenyl)methanol may include investigating its role in drug delivery systems and nanotechnology applications. Its ability to form stable complexes with other molecules could be harnessed to develop targeted drug delivery platforms or bioimaging probes. Additionally, computational modeling techniques may help predict new derivatives with enhanced bioactivity or improved pharmacokinetic properties.

In conclusion,Furan-2-yl-(4-methylsulfanylphenyl)methanol (CAS No. 944697-88-5) is a structurally intriguing compound with broad potential applications across multiple scientific disciplines. Its unique combination of functional groups makes it an excellent scaffold for drug discovery and materials science research. As synthetic methodologies continue to evolve and our understanding of biological systems deepens,Furan-2-yl-(4-methylsulfanylphenyl)methanol is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.